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Compound of Interest

Compound Name: 4-Nitrothioanisole

Cat. No.: B1212185 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides immediate and essential safety protocols,

operational procedures, and disposal plans for 4-Nitrothioanisole, ensuring the well-being of

laboratory personnel and the integrity of research.

Chemical Identifier:

Name: 4-Nitrothioanisole

Synonyms: 1-(Methylthio)-4-nitrobenzene, p-Nitrothioanisole, Methyl 4-nitrophenyl sulfide[1]

CAS Number: 701-57-5[1][2][3]

Molecular Formula: C7H7NO2S[1][3]

Molecular Weight: 169.2 g/mol [1][3]

Hazard Identification and Classification
4-Nitrothioanisole is a hazardous substance that requires careful handling. It is classified as

toxic if swallowed or in contact with skin, and harmful if inhaled.[2] Some evidence suggests it

may be a carcinogen.[4][5]
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Hazard Class GHS Classification Signal Word Hazard Statements

Acute Toxicity (Oral) Category 3 Danger
H301: Toxic if

swallowed[2]

Acute Toxicity

(Dermal)
Category 3 Danger

H311: Toxic in contact

with skin[2]

Acute Toxicity

(Inhalation)
Category 4 Warning

H332: Harmful if

inhaled[2]

Carcinogenicity Category 2 Warning
H351: Suspected of

causing cancer[4][5]

Aquatic Hazard

(Chronic)
Category 3 -

H412: Harmful to

aquatic life with long

lasting effects[4]

Physical and Chemical Properties:

Property Value

Appearance
Light yellow to yellow to orange

powder/crystal[1]

Melting Point 66 - 72 °C[1][2]

Boiling Point 140 °C / 2mmHg[1][2]

Solubility Soluble in Toluene[1]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety.
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Protection Type Specification Rationale

Eye Protection

Chemical safety goggles or

face shield. Must be tested

and approved under

government standards such as

NIOSH (US) or EN 166 (EU).

[2]

Protects against splashes and

dust particles.

Hand Protection

Handle with gloves. The

selected protective gloves

have to satisfy the

specifications of Regulation

(EU) 2016/425 and the

standard EN 374 derived from

it.[2]

Prevents skin contact, as the

substance is toxic upon dermal

absorption.

Body Protection

Wear a lab coat. The type of

protective equipment must be

selected according to the

concentration and amount of

the dangerous substance at

the specific workplace.[2]

Protects against contamination

of personal clothing.

Respiratory Protection

For nuisance levels of dust,

use type N95 (US) or type P1

(EN 143) dust masks. Use

respirators and components

tested and approved under

appropriate government

standards such as NIOSH

(US) or CEN (EU).[2][6]

Prevents inhalation of harmful

dust.

Safe Handling and Storage Workflow
The following diagram outlines the procedural workflow for the safe handling and storage of 4-
Nitrothioanisole.
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Workflow for Safe Handling of 4-Nitrothioanisole

Preparation

Handling

Storage Disposal

Review SDS

Don Appropriate PPE

Prepare Work Area (Fume Hood)

Weigh Solid in Ventilated Area

Begin Work

Perform Experiment in Fume Hood

Store in Cool, Dry, Well-Ventilated Area

After Use

Collect Waste in Labeled, Closed Container

Generate Waste

Keep Container Tightly Closed

Store Locked Up

Dispose of Contaminated PPE

Follow Institutional and Local Regulations for Hazardous Waste

Click to download full resolution via product page

Caption: Procedural workflow for handling 4-Nitrothioanisole.
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Step-by-Step Operational Plan
1. Pre-Experiment Preparation:

Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS

for 4-Nitrothioanisole.[2][4]

Personal Protective Equipment (PPE): Put on all required PPE as detailed in the table

above. Gloves must be inspected for integrity before use.[2]

Work Area Setup: All handling of 4-Nitrothioanisole must be conducted in a well-ventilated

area, preferably within a chemical fume hood.[4] Ensure safety shower and eyewash stations

are accessible.

2. Handling the Chemical:

Weighing: Weigh the solid compound in a ventilated enclosure to avoid dust generation.[2]

Experimental Use: Conduct all experimental procedures involving 4-Nitrothioanisole within

a certified chemical fume hood to minimize inhalation exposure.[4] Avoid creating dust.[2]

3. Storage:

Conditions: Store in a cool, dry, and well-ventilated place.[2] The container must be kept

tightly closed.[2]

Security: Due to its toxicity, store the chemical in a locked cabinet or a secure, restricted-

access area.[2][4]

Accidental Release and First Aid Measures
Accidental Release:

Small Spills: In case of a small spill, and while wearing appropriate PPE, carefully sweep up

the solid material, avoiding dust formation, and place it into a suitable, closed container for

disposal.[2][7]

Large Spills: Evacuate the area and contact emergency services.
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Environmental Precautions: Do not allow the product to enter drains.[2][4]

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[2]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek immediate medical attention.[2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek medical attention.[2]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[2]

Disposal Plan
Waste Collection:

All waste materials, including unused 4-Nitrothioanisole, contaminated consumables (e.g.,

weighing paper, pipette tips), and spill cleanup materials, must be collected in a designated,

properly labeled, and sealed hazardous waste container.

Disposal of Contaminated PPE:

Contaminated gloves, lab coats, and other disposable PPE must be disposed of as

hazardous waste in accordance with institutional and local regulations.[2]

Final Disposal:

The disposal of chemical waste must be carried out by a licensed hazardous waste disposal

company, following all federal, state, and local regulations.[4] Do not mix with other waste

streams unless explicitly permitted.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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